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Compound of Interest

Compound Name: Cosmene

Cat. No.: B1231485 Get Quote

Disclaimer: As of this writing, a comprehensive Safety Data Sheet (SDS) with specific disposal

instructions for Cosmene (CAS 460-01-5) is not readily available in public databases. The

following procedures are based on general best practices for the disposal of flammable, water-

insoluble organic compounds. Researchers, scientists, and drug development professionals

must always consult their institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure full compliance with local, state, and federal regulations.

Cosmene is an organic compound with properties that classify it as a flammable liquid. Proper

handling and disposal are critical to ensure laboratory safety and environmental protection.

This guide provides essential logistical information and step-by-step procedures for its safe

management as a laboratory waste product.

Chemical and Physical Properties of Cosmene
Understanding the properties of Cosmene is the first step in safe handling and disposal. Key

data has been summarized from available chemical databases.
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Property Value

CAS Number 460-01-5

Molecular Formula C₁₀H₁₄

Molecular Weight 134.22 g/mol

Appearance Liquid (presumed)

Boiling Point (est.) 188°C to 190°C

Flash Point (est.) 47.84°C to 52.80°C (This is a flammable liquid)

Water Solubility (est.) 2.681 mg/L @ 25°C (Essentially insoluble)

Solubility in Organics Soluble in ethanol, methanol, isopropanol

Source: PubChem CID 5368451, The Good Scents Company, Scent.vn[1][2][3]

Step-by-Step Disposal Protocol for Cosmene Waste
Given its flammability and insolubility in water, Cosmene waste must be handled as a

hazardous chemical waste.[4][5] It should never be disposed of down the drain or in regular

trash.[6]

1. Waste Identification and Segregation:

Characterize the Waste: Identify the waste stream as "Flammable Organic Liquid." Note any

other contaminants mixed with the Cosmene.

Segregate Incompatibles: Do not mix Cosmene waste with other incompatible waste

categories such as acids, bases, or oxidizers.[2][7] Mixing incompatible chemicals can lead

to violent reactions, fire, or the release of toxic gases.[7]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Cosmene waste. This includes:

Safety goggles or a face shield.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1231485?utm_src=pdf-body
https://www.benchchem.com/product/b1231485?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b1231485?utm_src=pdf-body
https://www.benchchem.com/product/b1231485?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://emsllcusa.com/chemical-waste-management-for-laboratories/
https://emsllcusa.com/chemical-waste-management-for-laboratories/
https://www.benchchem.com/product/b1231485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrile gloves.

A flame-resistant lab coat.[8]

Closed-toe shoes.[6]

Handle the waste within a well-ventilated area, preferably inside a chemical fume hood, to

minimize inhalation of vapors.[6][9]

3. Waste Accumulation and Storage:

Select a Proper Container: Use a chemically compatible container with a secure, leak-proof

screw cap.[10][11] The container should be in good condition, free from cracks or

deterioration.[2] Often, high-density polyethylene (HDPE) or glass containers are suitable for

organic solvents.

Designate a Satellite Accumulation Area (SAA): Store the waste container in a designated

SAA within the laboratory, at or near the point of generation.[3][4] This area must be under

the control of laboratory personnel.[10]

Leave Headspace: Do not fill the container to more than 90% capacity to allow for vapor

expansion.[11]

Keep Containers Closed: Waste containers must remain closed at all times, except when

adding waste.[1][3] This prevents the release of flammable vapors.

4. Labeling the Waste Container:

Properly label the container immediately upon adding the first drop of waste.[4][7]

The label must include:

The words "Hazardous Waste."

The full chemical name: "Cosmene" and any other components.

The approximate concentration of each component.
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The associated hazards (e.g., "Flammable Liquid").

The date when waste was first added to the container.

The name and contact information of the responsible researcher or lab.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum time allowed by

your institution (typically 90 days to one year), arrange for pickup.[4][11]

Contact your institution's EHS department or follow its specific procedures to request a

hazardous waste pickup.[3]

Do not attempt to transport the waste off-site yourself. Disposal must be handled by licensed

hazardous waste management professionals.[4]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like Cosmene.
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Caption: Workflow for the safe disposal of Cosmene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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